Cas no 87478-60-2 (Benzene, 1-[(chloromethyl)sulfonyl]-4-ethyl-)

• Product Name: Benzene, 1-[(chloromethyl)sulfonyl]-4-ethyl-
• CAS No: 87478-60-2
• MF: C₉H₁₁ClO₂S
• MW: 218.700440645218
• CID: 655927
• PubChem ID: 71412728
• Update Time: 2025-04-19

Benzene, 1-[(chloromethyl)sulfonyl]-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(chloromethyl)sulfonyl]-4-ethyl-
• 1-(chloromethylsulfonyl)-4-ethylbenzene
• DTXSID90832271
• 1-(Chloromethanesulfonyl)-4-ethylbenzene
• 87478-60-2

• Inchi： 1S/C9H11ClO2S/c1-2-8-3-5-9(6-4-8)13(11,12)7-10/h3-6H,2,7H2,1H3
• InChI Key： PKFABTNAAFELMM-UHFFFAOYSA-N
• SMILES： ClCS(C1C=CC(=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 218.0168285g/mol
• Monoisotopic Mass: 218.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.5Ų